Cas no 151410-97-8 (2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]-)

• Product Name: 2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]-
• CAS No: 151410-97-8
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD01764659
• CID: 1324663
• PubChem ID: 2728377
• Update Time: 2025-10-23

2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]-
• Oprea1_030867
• SCHEMBL6079578
• 151410-97-8
• 3-[(4-fluorophenyl)methoxy]pyridin-2-amine
• YQWSMGOGKXZBEW-UHFFFAOYSA-N
• 2-amino-3-(4-fluorobenzyloxy)pyridine
• A1-17747

• MDL： MFCD01764659
• Inchi： 1S/C12H11FN2O/c13-10-5-3-9(4-6-10)8-16-11-2-1-7-15-12(11)14/h1-7H,8H2,(H2,14,15)
• InChI Key： YQWSMGOGKXZBEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1=CC=CN=C1N

Computed Properties

• Exact Mass: 218.08563
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.4±32.0 °C at 760 mmHg
• Flash Point: 175.4±25.1 °C
• PSA: 48.14
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]-

Professional Introduction of 2-Pyridinamine, 3-[(4-fluorophenyl)methoxy]- (CAS No: 151410-97-8)

2-Pyridinamine is a unique chemical compound that belongs to the category of pyrimidine derivatives. Its specific structure, 3-[(4-fluorophenyl)methoxy]-2-pyridinamine, features a fluorinated aromatic ring attached via an oxygen-containing substituent, making it highly interesting for various applications in the biomedical sciences. This compound has garnered significant attention due to its potential roles in pharmaceutical research and therapeutic development.

The structure of 3-[(4-fluorophenyl)methoxy]-2-pyridinamine is characterized by a pyrimidine ring with a substituent at the 3-position. The fluorinated phenyl group introduces unique electronic and steric properties, which can influence both its chemical reactivity and biological activity. This compound has been studied for its potential as a lead molecule in drug discovery, particularly in the development of agents targeting central nervous system disorders and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug candidates. Additionally, the methoxy group at the 3-position may play a role in modulating the compound's receptor binding or enzymatic activity, depending on the biological context.

In terms of synthetic chemistry, 3-[(4-fluorophenyl)methoxy]-2-pyridinamine can be synthesized through a series of well-established reactions, including nucleophilic substitutions and coupling procedures. Its synthesis is relatively straightforward, making it an attractive candidate for scale-up production in pharmaceutical settings.

Biochemical studies have revealed that this compound exhibits promising antiproliferative activity against several cancer cell lines. Its ability to inhibit key signaling pathways involved in cell growth and survival makes it a valuable tool in cancer drug development. Furthermore, preliminary investigations suggest that this compound may also possess antimicrobial properties, particularly against Gram-positive bacteria.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the molecular interactions of 3-[(4-fluorophenyl)methoxy]-2-pyridinamine with target proteins. Molecular docking studies have provided a detailed understanding of how the fluorinated phenyl group and methoxy substituent contribute to binding affinity and selectivity. These findings are instrumental in optimizing the compound's structure for enhanced efficacy and reduced off-target effects.

In conclusion, 3-[(4-fluorophenyl)methoxy]-2-pyridinamine is a multifaceted chemical entity with significant potential in the field of biomedical research. Its unique structure, combined with its demonstrated biological activities, positions it as a promising lead for the development of therapeutic agents targeting a wide range of diseases. Further research is expected to uncover new applications and refine its properties for optimal therapeutic outcomes.